ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C29H30N2O3S
• Molecular Weight: 486.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C29H30N2O3S/c1-6-21-10-14-24(15-11-21)31-19(4)16-22(20(31)5)17-25-27(32)26(29(33)34-7-2)28(35-25)30-23-12-8-18(3)9-13-23/h8-17,30H,6-7H2,1-5H3/b25-17-
• InChI Key: WVKFNAQFLQIACN-UQQQWYQISA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N2C(=CC(=C2C)/C=C\3/C(=O)C(=C(S3)NC4=CC=C(C=C4)C)C(=O)OCC)C
• SMILES: CCC1=CC=C(C=C1)N2C(=CC(=C2C)C=C3C(=O)C(=C(S3)NC4=CC=C(C=C4)C)C(=O)OCC)C

Description

Ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is a chemical compound that belongs to the class of thiophene derivatives. It has been found to have potential applications in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of Ethyl (ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is not fully understood. However, it has been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the inflammatory response and the production of prostaglandins and leukotrienes. By inhibiting these enzymes, Ethyl (this compound)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate may have anti-inflammatory effects.
Biochemical and Physiological Effects:
Ethyl (this compound)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been found to have biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells and bacteria. It has also been found to have anti-inflammatory effects in animal models. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl (ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate in lab experiments include its unique chemical properties and mechanism of action. It has the potential to be used in the development of new drugs and medicines. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its biochemical and physiological effects. Additionally, the synthesis of this compound can be challenging and time-consuming.

Future Directions

There are several future directions for the research of Ethyl (ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. One direction is the development of new drugs and medicines based on the unique chemical properties and mechanism of action of this compound. Another direction is the study of its potential as a fluorescent probe for the detection of metal ions. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of Ethyl (ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate involves the reaction of 2-amino-4-methylthiophene-3-carboxylic acid ethyl ester with 4-ethylbenzaldehyde and 4-methylaniline in the presence of a catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The product is then purified by recrystallization to obtain a pure compound.

Scientific Research Applications

Ethyl (ethyl (5Z)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been found to have potential applications in scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been found to have potential as a fluorescent probe for the detection of metal ions. Due to its unique chemical structure, it has the potential to be used in the development of new drugs and medicines.